Cas no 2098063-69-3 (2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol)

2-(1-((1-Methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol is a piperidine-derived compound featuring a pyrrole-methyl substitution at the nitrogen position and a hydroxyethyl side chain at the 4-position. This structure imparts unique physicochemical properties, including enhanced solubility and potential bioactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both polar (hydroxyl) and nonpolar (pyrrole) moieties allows for versatile reactivity and compatibility with various synthetic pathways. Its well-defined stereochemistry and stability under standard conditions further contribute to its utility in medicinal chemistry, particularly in the development of receptor-targeting molecules. The compound is typically supplied with high purity (>95%) to ensure reproducibility in research applications.
2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol structure
2098063-69-3 structure
Product name:2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol
CAS No:2098063-69-3
MF:C13H22N2O
MW:222.326583385468
CID:5724324
PubChem ID:121200291

2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidineethanol, 1-[(1-methyl-1H-pyrrol-2-yl)methyl]-
    • 2-(1-((1-Methyl-1h-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol
    • F1907-3071
    • 2098063-69-3
    • AKOS026707983
    • 2-[1-[(1-methylpyrrol-2-yl)methyl]piperidin-4-yl]ethanol
    • starbld0049331
    • 2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol
    • Inchi: 1S/C13H22N2O/c1-14-7-2-3-13(14)11-15-8-4-12(5-9-15)6-10-16/h2-3,7,12,16H,4-6,8-11H2,1H3
    • InChI Key: GNOTYXNKAACLCQ-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CN2C)CCC(CCO)CC1

Computed Properties

  • Exact Mass: 222.173213330g/mol
  • Monoisotopic Mass: 222.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.4Ų
  • XLogP3: 1

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Boiling Point: 342.6±17.0 °C(Predicted)
  • pka: 15.10±0.10(Predicted)

2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1907-3071-10g
2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol
2098063-69-3 95%+
10g
$1684.0 2023-09-07
TRC
M162566-100mg
2-(1-((1-Methyl-1h-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol
2098063-69-3
100mg
$ 95.00 2022-06-04
TRC
M162566-500mg
2-(1-((1-Methyl-1h-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol
2098063-69-3
500mg
$ 365.00 2022-06-04
TRC
M162566-1g
2-(1-((1-Methyl-1h-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol
2098063-69-3
1g
$ 570.00 2022-06-04
Life Chemicals
F1907-3071-0.25g
2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol
2098063-69-3 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-3071-1g
2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol
2098063-69-3 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-3071-5g
2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol
2098063-69-3 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-3071-2.5g
2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol
2098063-69-3 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-3071-0.5g
2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol
2098063-69-3 95%+
0.5g
$380.0 2023-09-07

Additional information on 2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol

2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol (CAS 2098063-69-3): A Comprehensive Overview

2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol (CAS 2098063-69-3) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This piperidine derivative features a unique molecular architecture combining a 1-methyl-1H-pyrrole moiety with a piperidine-ethanol backbone, making it particularly interesting for medicinal chemistry applications. The compound's structural complexity offers multiple sites for molecular interactions, which researchers are actively exploring for various therapeutic potentials.

The growing interest in piperidine derivatives like 2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol stems from their versatile pharmacological profiles. Recent studies suggest that such compounds may influence neurotransmitter systems, particularly in contexts related to cognitive function and neurological health—a hot topic in contemporary neuroscience research. The 1-methyl-1H-pyrrole component adds aromatic character to the molecule, potentially enhancing its binding affinity to biological targets while the ethanol side chain improves solubility—a crucial factor in drug development.

From a synthetic chemistry perspective, CAS 2098063-69-3 represents an excellent example of modern heterocyclic chemistry. The compound's synthesis typically involves multi-step organic reactions, including N-alkylation of the pyrrole nitrogen and subsequent piperidine functionalization. These synthetic routes are frequently searched by organic chemists looking for innovative methods to construct complex nitrogen-containing scaffolds. The presence of both tertiary amine and hydroxyl functional groups in the molecule makes it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

The physicochemical properties of 2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol contribute to its research utility. With moderate lipophilicity (predicted logP ~2.1) and molecular weight (~238 g/mol), this compound falls within the preferred range for central nervous system (CNS) drug candidates—a fact that explains its popularity in neuropharmacology research. The piperidine-ethanol framework provides conformational flexibility, allowing the molecule to adapt to various binding pockets, while the methyl-pyrrole unit may participate in π-stacking interactions with aromatic amino acids in target proteins.

Current market trends show increasing demand for specialty piperidine derivatives like CAS 2098063-69-3, driven by pharmaceutical companies' need for novel scaffolds in their drug discovery pipelines. Research chemical suppliers have reported growing inquiries about this compound, particularly from academic institutions and biotech firms investigating neurological disorders—one of the most pressing healthcare challenges today. The COVID-19 pandemic's focus on antiviral research has also indirectly boosted interest in such nitrogen-rich heterocycles, as they often serve as precursors for potential antiviral agents.

Analytical characterization of 2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol typically employs advanced techniques including high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods confirm the compound's structural integrity and purity—critical parameters for research applications. Many synthetic chemists search for detailed spectral data of this molecule when verifying their synthetic products, making such analytical information highly valuable in scientific literature and technical datasheets.

From a regulatory standpoint, CAS 2098063-69-3 is currently classified as a research chemical with no reported commercial drug applications. However, its structural features share similarities with several clinically used compounds that modulate neurotransmitter systems, explaining the research community's sustained interest. The compound's piperidine-ethanol pharmacophore is particularly noteworthy, as it resembles fragments found in various psychoactive pharmaceuticals—though importantly, this specific molecule has not been associated with any controlled substance regulations.

The future research directions for 2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol appear promising. With increasing understanding of neurological diseases and the need for more targeted therapies, such specialized heterocyclic compounds will likely play important roles in developing next-generation treatments. The scientific community continues to explore this molecule's potential as a building block for drug discovery, particularly in areas like neuroprotection and cognitive enhancement—topics that consistently rank high in scientific search queries and AI-assisted literature reviews.

In conclusion, 2-(1-((1-methyl-1H-pyrrol-2-yl)methyl)piperidin-4-yl)ethan-1-ol (CAS 2098063-69-3) represents a fascinating case study in modern medicinal chemistry. Its unique combination of pyrrole and piperidine moieties, along with the versatile ethanol side chain, makes it a valuable tool for researchers exploring new chemical spaces in drug development. As the demand for innovative therapeutic agents grows, particularly in neuroscience, compounds like this will undoubtedly remain at the forefront of pharmaceutical research and development efforts worldwide.

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